9-chloro-5-(thiophen-3-yl)-2-(p-tolyl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine

• IUPAC Name: 9-chloro-2-(4-methylphenyl)-5-thiophen-3-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C21H17ClN2OS/c1-13-2-4-14(5-3-13)18-11-19-17-10-16(22)6-7-20(17)25-21(24(19)23-18)15-8-9-26-12-15/h2-10,12,19,21H,11H2,1H3
• InChI Key: PQIKPTVUDKLXJI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN3C(C2)C4=C(C=CC(=C4)Cl)OC3C5=CSC=C5
• Molecular Formula: C21H17ClN2OS
• Molecular Weight: 380.9 g/mol

Description

9-chloro-5-(thiophen-3-yl)-2-(p-tolyl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine is a useful research compound. Its molecular formula is C21H17ClN2OS and its molecular weight is 380.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Compounds with complex structures, including those similar to the specified chemical, are synthesized for their potential biological activities. Research has explored the synthesis of new derivatives to investigate their antibacterial, antifungal, and antimicrobial properties. For instance, new pyrazoline and pyrazole derivatives have been synthesized and studied for antimicrobial activity against a variety of organisms, demonstrating the relevance of structural diversity in discovering new bioactive molecules (Hassan, 2013). This underscores the potential for compounds like 9-chloro-5-(thiophen-3-yl)-2-(p-tolyl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine to exhibit unique biological activities worthy of exploration.

Antitumor Potential

The structural motifs present in the specified compound are similar to those in molecules investigated for their anticancer properties. A study on bis-pyrazolyl-thiazoles incorporating the thiophene moiety as potent anti-tumor agents highlights the interest in exploring heterocyclic compounds for their potential application in cancer therapy (Gomha, Edrees, & Altalbawy, 2016). This suggests that compounds with similar structures could be synthesized and evaluated for their efficacy against various cancer cell lines.

Heterocyclic Chemistry and Synthesis

The exploration of heterocyclic compounds, including pyrazolo[1,5-c][1,3]oxazines, is a significant area of research due to their varied applications, including in medicinal chemistry. Studies on the synthesis of heterocyclic systems and their reactions offer insights into the methodologies that could be applied to synthesize and modify compounds like this compound for specific scientific applications (Davies, 1992). The rich chemistry of heterocyclic compounds opens avenues for pharmaceutical development, material science, and beyond.